Cas no 175448-31-4 (3-chloro-2-hydroxy-N-[(1S,6R)-6-(hydroxymethyl)-2,5-dioxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]benzamide)

• Product Name: 3-chloro-2-hydroxy-N-[(1S,6R)-6-(hydroxymethyl)-2,5-dioxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]benzamide
• CAS No: 175448-31-4
• MF: C₁₄H₁₀ClNO₆
• MW: 323.685303211212
• CID: 1368132
• PubChem ID: 3075330
• Update Time: 2025-04-20

3-chloro-2-hydroxy-N-[(1S,6R)-6-(hydroxymethyl)-2,5-dioxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-hydroxy-N-[(1S,6R)-6-(hydroxymethyl)-2,5-dioxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]benzamide
• 175448-31-4
• CHEBI:224837
• Benzamide, 3-chloro-2-hydroxy-N-(6-(hydroxymethyl)-2,5-dioxo-7-oxoabicyclo(4.1.0)hept-3-en-3-yl)-, (1S)-
• 3-Chloro-2-hydroxy-N-[6-(hydroxymethyl)-2,5-dioxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]benzene-1-carboximidic acid
• Epoxyquinomicin A
• DTXSID50938667
• Epoxyguinomicin A
• Benzamide, 3-chloro-2-hydroxy-N-[(1S,6R)-6-(hydroxymethyl)-2,5-dioxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]-

• Inchi： 1S/C14H10ClNO6/c15-7-3-1-2-6(10(7)19)13(21)16-8-4-9(18)14(5-17)12(22-14)11(8)20/h1-4,12,17,19H,5H2,(H,16,21)/t12-,14+/m1/s1
• InChI Key： WJXATQQNIQELOK-OCCSQVGLSA-N
• SMILES： ClC1=CC=CC(=C1O)C(NC1=CC([C@@]2(CO)[C@@H](C1=O)O2)=O)=O

Computed Properties

• Exact Mass: 323.0197
• Monoisotopic Mass: 323.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.71
• Boiling Point: 636.5°C at 760 mmHg
• Flash Point: 338.7°C
• Refractive Index: 1.702
• PSA: 116.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Salicylamides